Cas no 55396-75-3 (N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine)

• Product Name: N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine
• CAS No: 55396-75-3
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 943862
• PubChem ID: 430738
• Update Time: 2025-04-19

N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine
• isobutyl-(1,3,5-triaza-adamantan-7-yl)-amine
• N-Isobutyl-1,3,5-triazatricyclo(3.3.1.1(3,7))decan-7-amine
• N-Isobutyl-1,3,5-triazatricyclo[3.3.1.1~3,7~]decan-7-amine
• N-Isobutyl-N-(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)amine
• NSC 281703
• 55396-75-3
• UNII-0U2T531SSI
• 1,3,5-TRIAZATRICYCLO(3.3.1.13,7)DECAN-7-AMINE, N-(2-METHYLPROPYL)-
• 0U2T531SSI
• NSC281703
• N-isobutyl[?]amine
• N-(2-METHYLPROPYL)-1,3,5-TRIAZATRICYCLO(3.3.1.13,7)DECAN-7-AMINE
• DTXSID30203946
• NSC-281703
• SCHEMBL11587473

• Inchi： 1S/C11H22N4/c1-10(2)3-12-11-4-13-7-14(5-11)9-15(6-11)8-13/h10,12H,3-9H2,1-2H3
• InChI Key： ZEOVOTIZJBWUMZ-UHFFFAOYSA-N
• SMILES： N12CN3CN(C1)CC(C3)(C2)NCC(C)C

Computed Properties

• Exact Mass: 210.18466
• Monoisotopic Mass: 210.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.75